![molecular formula C21H24ClN3O3 B4425112 N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-3-methoxybenzamide](/img/structure/B4425112.png)
N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-3-methoxybenzamide
Overview
Description
N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-3-methoxybenzamide, also known as A-71623, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as benzamides, which have been shown to have a wide range of biological activities.
Mechanism of Action
N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-3-methoxybenzamide acts as a dopamine D2 receptor agonist, which means that it binds to and activates the receptor. This leads to an increase in the release of dopamine in the brain, which is thought to be responsible for its therapeutic effects. This compound has also been shown to have an affinity for the serotonin 5-HT1A receptor, which may contribute to its antidepressant effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which is thought to be responsible for its therapeutic effects in Parkinson's disease and schizophrenia. This compound has also been shown to have antidepressant effects, which may be due to its affinity for the serotonin 5-HT1A receptor. Additionally, this compound has been shown to have analgesic effects, which may be due to its ability to inhibit the release of substance P, a neurotransmitter involved in pain perception.
Advantages and Limitations for Lab Experiments
N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-3-methoxybenzamide has several advantages for lab experiments. It has a high affinity for the dopamine D2 receptor, which makes it a useful tool for studying the role of this receptor in physiological processes. Additionally, this compound has been shown to have a good safety profile, which makes it a useful tool for studying the potential therapeutic applications of dopamine D2 receptor agonists.
One limitation of this compound is that it has a relatively short half-life, which may limit its usefulness in certain experiments. Additionally, this compound has not been extensively studied in humans, which makes it difficult to extrapolate its potential therapeutic applications to humans.
Future Directions
There are several future directions for the study of N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-3-methoxybenzamide. One potential direction is the investigation of its potential therapeutic applications in other neurological and psychiatric disorders, such as depression and anxiety disorders. Additionally, the development of more potent and selective dopamine D2 receptor agonists may lead to the development of more effective treatments for Parkinson's disease and schizophrenia. Finally, the investigation of the role of the serotonin 5-HT1A receptor in the therapeutic effects of this compound may lead to the development of more effective antidepressant drugs.
Scientific Research Applications
N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-3-methoxybenzamide has been extensively studied for its potential therapeutic applications. It has been shown to have a high affinity for the dopamine D2 receptor, which is involved in the regulation of several physiological processes, including motor control, reward, and addiction. This compound has been investigated for its potential use in the treatment of several neurological and psychiatric disorders, including Parkinson's disease, schizophrenia, and drug addiction.
properties
IUPAC Name |
N-[3-chloro-4-(4-propanoylpiperazin-1-yl)phenyl]-3-methoxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24ClN3O3/c1-3-20(26)25-11-9-24(10-12-25)19-8-7-16(14-18(19)22)23-21(27)15-5-4-6-17(13-15)28-2/h4-8,13-14H,3,9-12H2,1-2H3,(H,23,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWQUHSXOCMHCKC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N1CCN(CC1)C2=C(C=C(C=C2)NC(=O)C3=CC(=CC=C3)OC)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24ClN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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